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Compound of Interest

Compound Name: 5-Bromo-2,3-difluorobenzaldehyde

Cat. No.: B1289993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2,3-
difluorobenzaldehyde, a key intermediate in synthetic organic chemistry. This document

outlines its chemical and physical properties, a detailed experimental protocol for its synthesis,

and its applications, particularly as a building block in medicinal chemistry.

Core Data Presentation
Quantitative data for 5-Bromo-2,3-difluorobenzaldehyde (CAS Number: 633327-22-7) is

summarized in the table below. This compound is a solid at room temperature.

Property Value Source

CAS Number 633327-22-7 [1][2][3]

Molecular Formula C₇H₃BrF₂O [3]

Molecular Weight 221.00 g/mol [3]

Physical Form Solid

Purity ≥95% - 98%

IUPAC Name
5-bromo-2,3-

difluorobenzaldehyde
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Note: Experimental values for melting point and boiling point are not readily available in the

searched literature.

Experimental Protocols
A common and effective method for the synthesis of 5-Bromo-2,3-difluorobenzaldehyde is

through the electrophilic bromination of 2,3-difluorobenzaldehyde.

Synthesis of 5-Bromo-2,3-difluorobenzaldehyde[4]
Materials:

2,3-difluorobenzaldehyde

N-bromosuccinimide (NBS)

Concentrated sulfuric acid

Ice water

Petroleum ether

Silica gel

Procedure:

In a suitable reaction vessel, dissolve 2,3-difluorobenzaldehyde (1.0 eq.) in concentrated

sulfuric acid.

Heat the mixture to 60°C with continuous stirring.

Slowly add N-bromosuccinimide (NBS) (1.2 eq.) to the reaction mixture in batches.

Maintain the reaction temperature at 60°C and continue stirring for 12 hours. The reaction

progress should be monitored using an appropriate analytical technique such as LC/MS.

Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of ice

water and petroleum ether.
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Stir the resulting mixture for 10 minutes to ensure proper quenching and extraction.

Separate the organic layer.

Concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography, using 100% petroleum ether

as the eluent, to yield 5-Bromo-2,3-difluorobenzaldehyde.

Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates the synthetic pathway for 5-Bromo-2,3-
difluorobenzaldehyde.
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Caption: Synthetic route for 5-Bromo-2,3-difluorobenzaldehyde.

Application in Medicinal Chemistry
While specific signaling pathways involving 5-Bromo-2,3-difluorobenzaldehyde are not

detailed in the available literature, its structural motifs are highly valuable in drug discovery. The

presence of a reactive aldehyde group and multiple halogen substituents makes it a versatile

scaffold for generating diverse molecular libraries.
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The diagram below illustrates the logical workflow of how this compound serves as a building

block in the synthesis of potential drug candidates.

Chemical Transformations
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Caption: Role as a building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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